Cas no 618-65-5 (Helicin)

• Product Name: Helicin
• CAS No: 618-65-5
• MF: C₁₃H₁₆O₇
• MW: 284.2619
• MDL: MFCD00006589
• CID: 39002
• PubChem ID: 87571267
• Update Time: 2024-10-28

Helicin Chemical and Physical Properties

Names and Identifiers

• 2-(β-D-glucopyranosyloxy)benzaldehyde
• HELECIN
• HELICIN
• HELICIN HYDRATE
• 2-(BETA-D-GLUCOPYRANOSYLOXY)BENZALDEHYDE
• 2-FORMYLPHENYL BETA-D-GLUCOPYRANOSIDE
• 2'-FORMYLPHENYL-BETA-D-GLUCOPYRANOSIDE
• 2-(O-BETA-D-GLUCOPYRANOSYLOXY)BENZALDEHYDE
• (2S,3R,4S,5S,6R)-4-(3,4,5-TRIHYDROXY-6-HYDROXYMETHYL-TETRAHYDRO-PYRAN-2-YLOXY)-BENZALDEHYDE
• HELICIN(RG)
• 2-Formylphenylb-D-glucopyranoside
• 2-Formylphenyl β-D-Glucopyranoside
• Salicylaldehyde-β-D-glucoside
• Helicin, 99%
• 6N4TI8P9R5
• salicylaldehyde beta-D-glucopyranoside
• helicine
• salicylaldehyde b-d-glucoside
• Salicylaldehyde
• A-D-glucoside
• Salicylaldehyde-beta-D-glucoside
• BGOFCVIGEYGEOF-UJPOAAIJSA-N
• Salicylaldehyde-
• A-D-glucopyranoside
• STL525337
• 7127AH
• 2-hydroxybenzaldehyde beta-D-glucopyranoside
• UNII-6N4TI8P9R5
• 2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• SCHEMBL987304
• Salicylaldehyde beta-D-glucoside
• HELICIN [MI]
• MFCD00006589
• s4965
• HY-N7060
• AS-76118
• 2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)benzaldehyde
• CCG-267288
• DTXSID20877231
• 8E03EFBD-8037-4DFA-9E23-BD9FDD375EC2
• AKOS024307553
• CHEMBL2289230
• 2-(
• A-D-Glucopyranosyloxy)benzaldehyde
• 618-65-5
• EINECS 210-558-9
• Q15411001
• NS00042243
• T72715
• HELICIN [WHO-DD]
• CS-0082146
• CHEBI:73235
• 2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde
• H0908
• Salicylaldehyde b-D-glucopyranoside
• 2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxybenzaldehyde
• 2-Hydroxybenzaldehyde I2-D-glucopyranoside
• 2-(b-D-Glucopyranosyloxy)benzaldehyde
• 2-Hydroxybenzaldehyde b-D-glucopyranoside
• DTXCID901015312
• Salicylaldehyde I2-D-glucopyranoside
• Helicin

• MDL： MFCD00006589
• Inchi： 1S/C13H16O7/c14-5-7-3-1-2-4-8(7)19-13-12(18)11(17)10(16)9(6-15)20-13/h1-5,9-13,15-18H,6H2/t9-,10-,11+,12-,13-/m1/s1
• InChI Key： BGOFCVIGEYGEOF-UJPOAAIJSA-N
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1=C([H])C([H])=C([H])C([H])=C1C([H])=O
• BRN： 89596

Computed Properties

• Exact Mass: 284.09000
• Monoisotopic Mass: 284.089603
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Not determined2. density (g/ml, 25 ℃)
• Density: 1.3514 (rough estimate)
• Melting Point: 178 °C (lit.)
• Boiling Point: 386.76°C (rough estimate)
• Flash Point: 212.5°C
• Refractive Index: -62 ° (C=0.8, H2O)
• PSA: 116.45000
• LogP: -1.32220
• Merck: 4628
• Specific Rotation: D20 -60° (c = 1.4)
• Optical Activity: [α]25/D −57.1°, c = 1.5 in H2O
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Helicin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S36; S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides